Cas no 1917864-92-6 (4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid)

• Product Name: 4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid
• CAS No: 1917864-92-6
• MF: C₁₁H₂₃NO₅
• MW: 249.304023981094
• CID: 5692808
• PubChem ID: 104680858
• Update Time: 2025-05-23

4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-{2-[2-(2-methoxyethoxy)ethoxy]ethyl}butanoicacid
• 1917864-92-6
• 4-Amino-2-{2-[2-(2-methoxyethoxy)ethoxy]ethyl}butanoic acid
• EN300-1603980
• 2-(2-Aminoethyl)-4-[2-(2-methoxyethoxy)ethoxy]butanoic acid
• Butanoic acid, 2-(2-aminoethyl)-4-[2-(2-methoxyethoxy)ethoxy]-
• 4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid

• Inchi： 1S/C11H23NO5/c1-15-6-7-17-9-8-16-5-3-10(2-4-12)11(13)14/h10H,2-9,12H2,1H3,(H,13,14)
• InChI Key： ZMXOXNYUMFKTFZ-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)CCC(C(=O)O)CCN

Computed Properties

• Exact Mass: 249.15762283g/mol
• Monoisotopic Mass: 249.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 390.5±42.0 °C(Predicted)
• pka: 3.85±0.10(Predicted)

Additional information on 4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid

4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid (CAS 1917864-92-6): A Comprehensive Overview

In the realm of specialized chemical compounds, 4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid (CAS 1917864-92-6) stands out as a molecule of significant interest due to its unique structural properties and versatile applications. This compound, often referred to in abbreviated forms in research circles, combines an amino acid backbone with a polyether chain, making it a subject of study in various scientific fields. Its CAS number 1917864-92-6 ensures precise identification in chemical databases and regulatory documents, which is crucial for researchers and industry professionals.

The molecular structure of 4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid features a butanoic acid core modified with an amino group and a triethylene glycol monomethyl ether side chain. This configuration imparts both hydrophilic and lipophilic characteristics, enhancing its solubility in a range of solvents—a property highly valued in pharmaceutical formulations and material science. Recent trends in drug delivery systems have spotlighted such amphiphilic compounds for their ability to improve bioavailability of poorly soluble drugs, aligning with current industry demands for more efficient therapeutic agents.

One of the most compelling applications of CAS 1917864-92-6 lies in its potential as a bioconjugation reagent. The presence of the primary amine group allows for facile coupling with carboxylic acids or activated esters, commonly employed in the synthesis of PEGylated biomolecules. This aligns with the growing interest in PEGylation technology, a hot topic in biopharmaceutical research aimed at enhancing protein stability and reducing immunogenicity. Researchers frequently search for "PEGylation reagents with amine reactivity," making this compound highly relevant in SEO optimization for chemical suppliers.

From a synthetic chemistry perspective, the ether linkages in 4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid provide remarkable stability against hydrolysis, distinguishing it from ester-containing counterparts. This property is particularly valuable in aqueous formulations where pH variations might degrade less stable compounds. Current discussions in formulation science forums often center around "hydrolysis-resistant linkers," positioning this compound as a solution to common formulation challenges.

The material science community has also explored CAS 1917864-92-6 for designing functional polymers. Its bifunctional nature (amine and carboxyl groups) enables incorporation into polymer backbones or as terminal modifiers, contributing to tunable hydrophilicity in materials like hydrogels or drug-eluting coatings. With increasing interest in "smart materials for medical devices" (a trending search phrase), this compound’s profile aligns perfectly with market needs.

Quality control of 4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are standard for verifying purity, while nuclear magnetic resonance (NMR) confirms structural integrity. These analytical protocols address frequent queries from quality assurance professionals searching for "characterization methods for amino acid derivatives."

In regulatory contexts, CAS 1917864-92-6 falls under general chemical safety guidelines rather than restricted categories. Safety Data Sheets (SDS) recommend standard laboratory precautions—gloves, eye protection, and adequate ventilation—which resonates with EHS (Environment, Health, and Safety) teams researching "handling procedures for amino acid-based compounds." This compliance profile enhances its accessibility for global research applications.

The commercial availability of 4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid has expanded recently, with suppliers offering both research-grade and bulk quantities. Procurement specialists often search for "reliable sources of polyether-modified amino acids," making detailed product listings with CAS numbers and technical specifications essential for search engine visibility. Competitive pricing and batch-to-batch consistency remain key decision factors in this niche market segment.

Emerging research suggests novel applications in diagnostic imaging, where the compound’s structure could serve as a scaffold for contrast agent development. This intersects with the booming field of molecular imaging—a frequently searched term in medical research—highlighting the molecule’s potential beyond traditional chemistry applications.

For synthetic methodologies, recent patents describe improved routes to 4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid using green chemistry principles, reducing organic solvent use. This responds to the increasing demand for "sustainable synthesis of specialty chemicals," a priority area in both academic and industrial settings. Such innovations could lower production costs while appealing to environmentally conscious buyers.

Storage recommendations for CAS 1917864-92-6 typically suggest anhydrous conditions at ambient temperature, though some suppliers recommend refrigeration for long-term preservation. These practical details address common logistical questions like "stability of amino acid derivatives at room temperature," frequently encountered in laboratory management discussions.

In conclusion, 4-amino-2-{2-2-(2-methoxyethoxy)ethoxyethyl}butanoic acid (CAS 1917864-92-6) represents a multifaceted compound bridging pharmaceutical innovation, advanced materials, and sustainable chemistry. Its structural versatility continues to inspire research across disciplines, while commercial availability supports practical applications. As scientific trends evolve toward multifunctional compounds and biocompatible materials, this molecule’s relevance will likely grow—making it a compound to watch in both scientific literature and industrial developments.